![molecular formula C13H9ClN4O3S B5718937 N-(5-chloro-2-pyridinyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide](/img/structure/B5718937.png)
N-(5-chloro-2-pyridinyl)-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide
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Overview
Description
Introduction The compound belongs to a category of chemicals that have been synthesized and studied for various biological activities. Although the exact compound might not be directly studied, related derivatives have been synthesized and evaluated for their properties, such as anticancer activities and antibacterial effects. These compounds generally contain functional groups like oxadiazole, thiadiazole, and acetamide, which are known for their significant biological activities.
Synthesis Analysis The synthesis of related compounds typically involves linear synthesis techniques, starting from specific chloro-substituted nicotinonitriles or pyridinyl acetamides. The processes include several steps, such as amide formation, cyclization, and sulfanylation, confirmed by spectroscopic methods such as LCMS, IR, 1H and 13C NMR spectroscopy, and elemental analysis. For instance, compounds with similar structures have been synthesized by starting from 2-chloronicotinonitrile and then undergoing various chemical reactions to introduce the desired functional groups (Zhou Bing-se, 2013).
Molecular Structure Analysis Molecular structure analysis of related compounds reveals that they often have complex configurations with multiple heterocyclic systems. These structures are generally confirmed using X-ray crystallography and NMR techniques, providing insights into the arrangement of different atomic groups and the overall geometry of the molecules. The molecular structure significantly influences the compound's reactivity and biological activity (D. Ismailova et al., 2014).
Chemical Reactions and Properties These compounds participate in various chemical reactions, such as S-alkylation, amidation, and condensation, leading to the formation of different functional groups that attribute to the compound's biological activity. The presence of electron-withdrawing and electron-donating groups within the molecule can influence its chemical behavior, affecting its reactivity towards different reagents and conditions (P. Nayak et al., 2013).
properties
IUPAC Name |
N-(5-chloropyridin-2-yl)-2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN4O3S/c14-8-3-4-10(15-6-8)16-11(19)7-22-13-18-17-12(21-13)9-2-1-5-20-9/h1-6H,7H2,(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYZBQJUSOMJWQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN=C(O2)SCC(=O)NC3=NC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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